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Compound of Interest

Compound Name: 5-Bromo-6-nitro-1,3-benzodioxole

Cat. No.: B1270917

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-6-nitro-1,3-benzodioxole is a substituted aromatic heterocyclic compound with
potential applications in medicinal chemistry and materials science. Its structure, featuring a
benzodioxole ring functionalized with both a bromine atom and a nitro group, suggests a
unique chemical reactivity and biological activity profile. This technical guide provides a
detailed overview of the known properties of 5-Bromo-6-nitro-1,3-benzodioxole, including its
physicochemical characteristics, a proposed synthetic route, and an exploration of its potential
biological significance based on the activities of related compounds.

Chemical and Physical Properties

The key physicochemical properties of 5-Bromo-6-nitro-1,3-benzodioxole are summarized in
the table below. These properties are essential for its handling, characterization, and
application in a laboratory setting.
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Property Value Reference
CAS Number 7748-58-5 [1]
Molecular Formula C7H4BrNOa4 [1]
Molecular Weight 246.02 g/mol [2]
Appearance Light yellow to yellow solid

Melting Point 89 °C

Boiling Point 292.0+40.0 °C (Predicted)

Density 1.912+0.06 g/cm3 (Predicted)

Flash Point 130.4°C

Refractive Index 1.645

Solubility

Data not available

Hazard Codes

Xi (Irritant)

Risk Statements

R36/37/38 (Irritating to eyes,

respiratory system and skin)

Safety Statements

S26-36/37/39 (In case of
contact with eyes, rinse
immediately with plenty of
water and seek medical

advice. Wear suitable

protective clothing, gloves and

eye/face protection)

Synthesis

A detailed experimental protocol for the synthesis of 5-Bromo-6-nitro-1,3-benzodioxole is not
explicitly available in the reviewed literature. However, a plausible synthetic route can be
devised based on standard aromatic substitution reactions on the 1,3-benzodioxole scaffold.
The synthesis would likely involve a two-step process: bromination followed by nitration.
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Proposed Synthetic Pathway

Proposed Synthesis of 5-Bromo-6-nitro-1,3-benzodioxole

Bromination Nitration
.g., Bra, Acetic Acid . .g., HNOs, H2SO.

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 5-Bromo-6-nitro-1,3-benzodioxole.

Experimental Protocols

Step 1: Bromination of 1,3-Benzodioxole to 5-Bromo-1,3-benzodioxole

This procedure is adapted from general methods for the bromination of activated aromatic

rings.

o Materials: 1,3-Benzodioxole, Bromine, Acetic Acid, Sodium bisulfite solution, Sodium
bicarbonate solution, Dichloromethane, Anhydrous magnesium sulfate.

e Procedure:

Dissolve 1,3-benzodioxole in glacial acetic acid in a round-bottom flask equipped with a

o

dropping funnel and a magnetic stirrer.
o Cool the mixture in an ice bath.

o Slowly add a solution of bromine in acetic acid dropwise to the cooled solution with

continuous stirring.

o After the addition is complete, allow the reaction mixture to stir at room temperature for
several hours until the reaction is complete (monitored by TLC).
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o Quench the reaction by pouring the mixture into an aqueous solution of sodium bisulfite to
destroy any unreacted bromine.

o Neutralize the mixture with a saturated solution of sodium bicarbonate.
o Extract the product with dichloromethane.

o Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure to yield crude 5-Bromo-1,3-benzodioxole.

o Purify the crude product by recrystallization or column chromatography.
Step 2: Nitration of 5-Bromo-1,3-benzodioxole to 5-Bromo-6-nitro-1,3-benzodioxole
This procedure is a standard method for the nitration of aromatic compounds.

e Materials: 5-Bromo-1,3-benzodioxole, Concentrated Nitric Acid, Concentrated Sulfuric Acid,
Ice, Water.

e Procedure:

o In a flask, cool a mixture of concentrated nitric acid and concentrated sulfuric acid in an
ice-salt bath.

o Slowly add 5-Bromo-1,3-benzodioxole to the cold nitrating mixture with vigorous stirring,
maintaining a low temperature.

o After the addition, continue to stir the mixture at a low temperature for a specified period.
o Carefully pour the reaction mixture onto crushed ice with stirring.
o The solid product, 5-Bromo-6-nitro-1,3-benzodioxole, will precipitate.

o Collect the precipitate by filtration, wash thoroughly with cold water until the washings are
neutral.

o Dry the product. Further purification can be achieved by recrystallization from a suitable
solvent (e.g., ethanol).
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Spectroscopic Data

While specific spectroscopic data for 5-Bromo-6-nitro-1,3-benzodioxole is not readily
available in the searched literature, related compounds have been characterized. For instance,
the *H NMR spectrum of 6-(6-Bromo-1,3-benzodioxol-5-yl)-5-nitro-2-piperidinone has been
reported[3]. The spectroscopic analysis of the target compound would be crucial for its
definitive identification and characterization. Expected spectroscopic features would include:

» 1H NMR: Signals corresponding to the aromatic protons and the methylene protons of the
dioxole ring. The chemical shifts and coupling patterns would be influenced by the bromo
and nitro substituents.

e 13C NMR: Resonances for the carbon atoms of the benzodioxole ring and the methylene
carbon.

¢ IR Spectroscopy: Characteristic absorption bands for the C-Br bond, the nitro group
(symmetric and asymmetric stretching), the C-O-C ether linkages, and the aromatic C-H and
C=C bonds.

e Mass Spectrometry: A molecular ion peak corresponding to the exact mass of the
compound, along with a characteristic isotopic pattern due to the presence of bromine.

Biological Properties

Direct experimental studies on the biological activity of 5-Bromo-6-nitro-1,3-benzodioxole are
not available in the current literature. However, the biological potential of this molecule can be
inferred from the known activities of its core structures: the benzodioxole ring and the nitro

group.

Potential Antimicrobial Activity

Many benzodioxole derivatives and nitroaromatic compounds exhibit antimicrobial properties.
The mode of action of some antimicrobial agents containing a bromo-nitro functionality, such as
5-bromo-5-nitro-1,3-dioxane (bronidox), involves the oxidation of essential protein thiols,
leading to enzyme inhibition and subsequent microbial growth inhibition[3][4][5][6]. It is
plausible that 5-Bromo-6-nitro-1,3-benzodioxole could exhibit similar mechanisms.
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Postulated Antimicrobial Mechanism of Action
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Caption: Postulated mechanism of antimicrobial action for 5-Bromo-6-nitro-1,3-benzodioxole.

Potential Cytotoxicity and Anticancer Activity

The 1,3-benzodioxole scaffold is present in numerous compounds with demonstrated
anticancer activity[7]. Furthermore, various nitro-containing compounds are known to exhibit
cytotoxic effects against cancer cell lines. The combination of these two pharmacophores in 5-
Bromo-6-nitro-1,3-benzodioxole suggests that it could be a candidate for investigation as an
anticancer agent.

Experimental Workflow for Biological Evaluation
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To ascertain the biological properties of 5-Bromo-6-nitro-1,3-benzodioxole, a systematic

experimental approach is required.

Experimental Workflow for Biological Evaluation
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Caption: A logical workflow for the biological evaluation of 5-Bromo-6-nitro-1,3-benzodioxole.

Safety and Handling

5-Bromo-6-nitro-1,3-benzodioxole is classified as an irritant. Standard laboratory safety
precautions should be followed when handling this compound. This includes the use of
personal protective equipment such as gloves, safety glasses, and a lab coat. Work should be
conducted in a well-ventilated fume hood.

Conclusion

5-Bromo-6-nitro-1,3-benzodioxole is a chemical compound with established physical
properties but largely unexplored biological potential. Based on the known activities of related
benzodioxole and nitro-containing molecules, it is a promising candidate for investigation in the
fields of antimicrobial and anticancer drug discovery. The synthetic route proposed herein
provides a viable method for its preparation, which will enable further research into its
spectroscopic characterization and biological evaluation. Future studies should focus on
confirming its structure, elucidating its biological activities, and understanding its mechanism of
action to fully assess its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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